Cas no 866848-84-2 (6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one
• CAS No: 866848-84-2
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 5225170
• Update Time: 2025-06-11

6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• NA
• 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C9H6BrNO3/c10-5-3-7-6(1-2-9(7)12)8(4-5)11(13)14/h3-4H,1-2H2
• InChI Key： BJWJKWOAVQRCHQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C([N+]([O-])=O)=CC(Br)=C2)CC1

Additional information on 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one

Introduction to 6-Bromo-4-Nitro-2,3-Dihydro-1H-Inden-1-One (CAS No. 866848-84-2)

6-Bromo-4-Nitro-2,3-dihydro-1H-inden-1-one (CAS No. 866848-84-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indanones, which are known for their diverse biological activities and potential therapeutic applications. The presence of bromine and nitro groups in its structure imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one consists of a seven-membered ring with a ketone group at the 1-position, a bromine atom at the 6-position, and a nitro group at the 4-position. These functional groups contribute to its reactivity and stability, which are crucial for its use in synthetic pathways. The indanone scaffold is particularly interesting due to its ability to undergo various chemical transformations, such as reduction, substitution, and coupling reactions.

In recent years, there has been a growing interest in the development of new drugs targeting specific biological pathways. 6-Bromo-4-nitro-2,3-dihydro-1H-inden-1-one has been explored as a key intermediate in the synthesis of compounds with potential anti-cancer, anti-inflammatory, and neuroprotective properties. For instance, studies have shown that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, making it a promising lead for further drug development.

The synthesis of 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one typically involves multi-step processes that include bromination and nitration reactions. One common synthetic route starts with the bromination of an indanone derivative followed by nitration to introduce the nitro group. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

Beyond its use as an intermediate in drug synthesis, 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one has also been studied for its potential as a probe molecule in biological research. Its unique electronic properties make it suitable for use in fluorescence-based assays and other analytical techniques. Researchers have utilized this compound to investigate enzyme kinetics and protein-ligand interactions, providing valuable insights into molecular mechanisms.

The pharmacological profile of 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one and its derivatives has been extensively studied in preclinical models. In vitro studies have demonstrated that these compounds can modulate key signaling pathways involved in cell proliferation and apoptosis. For example, some derivatives have been shown to inhibit the activity of kinases such as PI3K and mTOR, which are often dysregulated in cancer cells. These findings suggest that 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one-based compounds could be developed into novel therapeutic agents for treating various diseases.

Clinical trials involving compounds derived from 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one are currently underway to evaluate their safety and efficacy. Early results from phase I trials have shown promising outcomes, with several compounds demonstrating good tolerability and preliminary evidence of clinical benefit. These trials are crucial for advancing our understanding of the therapeutic potential of this class of compounds.

In conclusion, 6-bromo-4-nitro-2,3-dihydro-1H-inden-1-one (CAS No. 866848-84-2) is a versatile compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.